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Compound of Interest

Compound Name: Disodium, 3-sulfobenzoate
Cat. No.: B12339958
Get Quote
\ J

Executive Summary

Disodium 3-sulfobenzoate (CAS 14995-40-5 for monohydrate) represents a class of highly
polar, amphiphilic electrolytes used critically as hydrotropes, polymer modifiers (to improve
dyeability in polyesters), and ligands in lanthanide coordination chemistry.

Its solubility profile is defined by a stark polarity contrast:

e Agueous Systems: Exhibits extreme solubility (>100 g/L) driven by high ionic strength and
hydration enthalpy of the sulfonate (

) and carboxylate (

) groups.

o Organic Solvents: Displays negligible solubility in non-polar solvents and limited solubility in
protic organics (ethanol/methanol), acting as a classic "anti-solvent" precipitate.

This guide details the thermodynamic mechanisms governing these interactions and provides a
validated protocol for purification via the Binary Solvent Recrystallization method.
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Part 1: Physicochemical Identity & Properties[1]

Understanding the solubility behavior requires analyzing the molecular architecture. The

compound is a dianionic salt of a strong acid (sulfonic) and a weak acid (benzoic).

Property

Specification

Chemical Name

Disodium 3-sulfobenzoate (Disodium m-

sulfobenzoate)

CAS Number

14995-40-5 (Monohydrate); 3969-26-4
(Anhydrous generic)

Molecular Formula

Molecular Weight 246.15 g/mol (Anhydrous)
(Sulfonic);
pKa Values
(Carboxylic)
. Stable at pH > 5.[1] At pH < 3, converts to
pH Stability

Monosodium salt.

The "Solubility Switch" Mechanism

The solubility of this compound is pH-dependent. In water:

e pH < 1: Exists as 3-sulfobenzoic acid (High organic solubility, moderate water solubility).

e pH ~ 2-3: Exists as Monosodium 3-sulfobenzoate (Zwitterionic character, high water

solubility).

e pH > 5: Exists as Disodium 3-sulfobenzoate (Maximum charge density, highest water

solubility, lowest organic solubility).

Part 2: Solubility Dynamics
Aqueous Solubility (Thermodynamic Driver)
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Water is the primary solvent. The dissolution is driven by the formation of hydration shells
around the two

ilons and the anionic oxygen atoms of the sulfonate and carboxylate groups.

» Temperature Effect: Solubility increases significantly with temperature.[2]

o Ambient (25°C): ~25-50 mg/mL (Monosodium data; Disodium is typically higher due to
ionic lattice energy disruption).

o Elevated (80°C): >150 mg/mL.[3]

« lonic Strength: High concentrations of other salts (e.g., NaCl) decrease solubility ("Salting
Out" effect), a property utilized in industrial isolation.

Organic Solvent Solubility (The Anti-Solvent Effect)

The high charge density of the disodium salt prevents stable interaction with organic solvents,
even polar ones.
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Representative . .
Solvent Class Solubility Status Mechanism
Solvents

Hydrogen bonding
exists, but dielectric

Methanol, Ethanol, constant (

Polar Protic Sparingly Soluble

Isopropanol ) is too low to support

the ionic lattice

dissociation.

Soluble only at high

dilution; DMSO can
Polar Aprotic DMSO, DMF Moderate/Low solvate cations but

poorly solvates the

anionic bulk.

Complete lack of
Hexane, Toluene, dipole interaction; high
Non-Polar Insoluble )
DCM energy barrier to

dissolution.

Part 3: Visualization of Solubility Mechanisms

The following diagram illustrates the molecular interactions dictating solubility in different
environments.

Aqueous Environment (High Solubility)

Water Molecules lon-Dipole Interaction Hydration Shell Formation Entropy Increase Free lons in Solution
Add Solvent (High Dielectric) (Exothermic) (Na+, Anion-)

Disodium 3-Sulfobenzoate i . . .
Organic Environment (Insolubility)

(Crystal Lattice)

Ethanol/Hexane Weak Interaction Lattice Energy Dominates Phase Separation

(Low Dielectric) (No Solvation) Solid Precipitate
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Caption: Mechanistic pathway comparison showing how high dielectric constant enables
dissolution in water versus lattice dominance in organics.

Part 4: Experimental Protocol - Binary Solvent
Recrystallization

Objective: Purify Disodium 3-sulfobenzoate from synthesis byproducts (inorganic salts or
unreacted benzoic acid) utilizing its differential solubility.

Principle: The compound is soluble in hot water but insoluble in ethanol. By creating a
saturated aqueous solution and introducing ethanol, the dielectric constant of the mixture
drops, forcing the disodium salt to crystallize selectively.

Reagents

e Crude Disodium 3-sulfobenzoate
o Deionized Water (Milli-Q grade preferred)
e Absolute Ethanol (Anti-solvent)

e Heated Stir Plate & Vacuum Filtration Setup

Step-by-Step Methodology

e Dissolution (Saturation Phase):
o Place 10 g of crude solid in a flask.
o Add minimum volume of water (approx. 15-20 mL) while heating to 80-90°C.
o Stir until fully dissolved. If particulates remain (likely inorganic salts like
), filter while hot.

e Anti-Solvent Addition (Nucleation Phase):

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b12339958/docs?utm_src=pdf-body-img#technical-guide-solubility-profile-purification-of-disodium-3-sulfobenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12339958?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[e]

Maintain temperature at 70°C.

(¢]

Slowly add hot ethanol dropwise.

[¢]

Observation: Cloudiness will appear and redissolve. Continue adding until a faint,
persistent turbidity is observed (Cloud Point).

[¢]

Ratio is typically 1:3 (Water:Ethanol) by volume.

e Crystallization (Growth Phase):

o Remove heat and allow the flask to cool slowly to room temperature on an insulator (e.g.,
cork ring).

o Once at room temp, transfer to an ice bath (0—4°C) for 1 hour to maximize yield.
e Isolation:

o Filter the white crystalline precipitate via vacuum filtration (Buchner funnel).

o Wash the cake with cold 90% Ethanol/Water mixture.

o Dry in a vacuum oven at 60°C for 4 hours.

Workflow Diagram
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Caption: Operational workflow for the purification of Disodium 3-sulfobenzoate using the

water/ethanol binary system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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